Cas no 886569-97-7 (3-(4-Fluoro-benzyl)-benzoic Acid)
3-(4-Fluoro-benzyl)-benzoic Acid is a fluorinated aromatic compound with a benzoic acid core and a 4-fluorobenzyl substituent. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and bioavailability, while the benzoic acid moiety allows for further functionalization via esterification or amidation. Its well-defined crystalline form ensures high purity and consistency in reactions. The compound is particularly useful in the development of bioactive molecules, where the fluorobenzyl group can influence binding affinity and selectivity. Suitable for controlled coupling reactions, it offers versatility in fine chemical applications.
886569-97-7 structure
Product name:3-(4-Fluoro-benzyl)-benzoic Acid
CAS No:886569-97-7
MF:C14H11FO2
MW:230.234347581863
MDL:MFCD23378462
CID:1930174
PubChem ID:46882001
3-(4-Fluoro-benzyl)-benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-[(4-fluorophenyl)methyl]-
- 3-(4-Fluoro-Benzyl)-Benzoic Acid
- 3-(4-fluorobenzyl)benzoicacid
- CHEMBL1079011
- DB-423939
- 3-(4-fluorobenzyl)benzoic acid
- 886569-97-7
- AKOS027255314
- CS-0037500
- MFCD23378462
- 3-[(4-fluorophenyl)methyl]benzoic acid
- DTXSID301285157
- AS-39816
- 3-(4-Fluoro-benzyl)-benzoic Acid
-
- MDL： MFCD23378462
- Inchi： InChI=1S/C14H11FO2/c15-13-6-4-10(5-7-13)8-11-2-1-3-12(9-11)14(16)17/h1-7,9H,8H2,(H,16,17)
- InChI Key： IQZZTFXFBHYWOL-UHFFFAOYSA-N
- SMILES： C1=CC(=CC(=C1)CC2=CC=C(C=C2)F)C(=O)O
Computed Properties
- Exact Mass: 230.07430775g/mol
- Monoisotopic Mass: 230.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 37.3Ų
3-(4-Fluoro-benzyl)-benzoic Acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F402848-100mg |
3-(4-Fluoro-benzyl)-benzoic Acid |
886569-97-7 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | F402848-50mg |
3-(4-Fluoro-benzyl)-benzoic Acid |
886569-97-7 | 50mg |
$ 115.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | D767656-1g |
Benzoic acid, 3-[(4-fluorophenyl)methyl]- |
886569-97-7 | 95% | 1g |
$770 | 2024-06-06 | |
| abcr | AB455562-250 mg |
3-(4-Fluoro-benzyl)-benzoic acid |
886569-97-7 | 250mg |
€322.80 | 2023-04-22 | ||
| Alichem | A019100487-1g |
3-(4-Fluoro-benzyl)-benzoic acid |
886569-97-7 | 95% | 1g |
$516.03 | 2023-08-31 | |
| Alichem | A019100487-5g |
3-(4-Fluoro-benzyl)-benzoic acid |
886569-97-7 | 95% | 5g |
$1487.97 | 2023-08-31 | |
| eNovation Chemicals LLC | D767656-1g |
Benzoic acid, 3-[(4-fluorophenyl)methyl]- |
886569-97-7 | 95% | 1g |
$630 | 2025-02-22 | |
| abcr | AB455562-250mg |
3-(4-Fluoro-benzyl)-benzoic acid; . |
886569-97-7 | 250mg |
€276.90 | 2025-02-14 | ||
| Ambeed | A539938-1g |
3-(4-Fluorobenzyl)benzoic acid |
886569-97-7 | 95+% | 1g |
$355.0 | 2024-08-02 | |
| A2B Chem LLC | AI59451-250mg |
3-(4-Fluoro-benzyl)-benzoic acid |
886569-97-7 | 95% | 250mg |
$176.00 | 2024-04-19 |
3-(4-Fluoro-benzyl)-benzoic Acid Related Literature
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:886569-97-7)3-(4-Fluoro-benzyl)-benzoic Acid
Purity:99%
Quantity:1g
Price ($):320.0